Cas no 941923-15-5 (methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate)

• Product Name: methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate
• CAS No: 941923-15-5
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 6048203
• PubChem ID: 16839736
• Update Time: 2025-05-20

methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate
• Benzoic acid, 4-[[2-[2-[[(4-methylphenyl)methyl]thio]-4-thiazolyl]acetyl]amino]-, methyl ester
• AKOS024641533
• 941923-15-5
• methyl 4-[2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamido]benzoate
• methyl 4-[[2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetyl]amino]benzoate
• methyl 4-(2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamido)benzoate
• F2336-0755

• Inchi： 1S/C21H20N2O3S2/c1-14-3-5-15(6-4-14)12-27-21-23-18(13-28-21)11-19(24)22-17-9-7-16(8-10-17)20(25)26-2/h3-10,13H,11-12H2,1-2H3,(H,22,24)
• InChI Key： MBYHCQKNWWLBCE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CC2=CSC(SCC3=CC=C(C)C=C3)=N2)=O)C=C1

Computed Properties

• Exact Mass: 412.09153485g/mol
• Monoisotopic Mass: 412.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 12.87±0.70(Predicted)

Additional information on methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate

Introduction to Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate (CAS No. 941923-15-5)

Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate, a compound with the CAS number 941923-15-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The intricate structure of this molecule, featuring a benzoate core linked to a thiazole ring and an acetamide moiety, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The< strong>benzoate moiety in the molecular structure of Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate contributes to its stability and bioavailability, which are critical factors in drug design. Benzoate derivatives are well-known for their pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities. The presence of the< strong>thiazole ring further enhances the compound's potential therapeutic value. Thiazole derivatives have been extensively studied for their role in various biological processes, including antimicrobial, antifungal, and anti-inflammatory effects.

One of the most compelling aspects of Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate is its complex functional group arrangement. The< strong>acetamide group introduces a polar region that can interact with biological targets, while the< strong>methylsulfanyl substituent on the thiazole ring adds another layer of chemical diversity. This structural complexity suggests that the compound may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent research in pharmaceutical chemistry has highlighted the importance of structurally diverse molecules in drug discovery. The combination of< strong>benzoate,< strong>thiazole, and< strong>acetamide functionalities in Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate aligns with this trend. Studies have shown that such multifunctional compounds can interact with multiple targets simultaneously, potentially leading to more effective therapeutic outcomes. For instance, the< strong>methylsulfanyl group may enhance binding affinity to certain enzymes or receptors, while the< strong>benzoate moiety could improve solubility and metabolic stability.

The synthesis of Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate involves a series of well-defined chemical transformations. The process typically begins with the preparation of key intermediates such as 4-methylphenylmethylsulfanylthiazole and 2-(thiazol-4-yl)acetamide. These intermediates are then coupled to form the final product through condensation reactions. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications.

In terms of biological activity, preliminary studies on Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate have revealed promising results. The compound has shown potential inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests that it may be useful in developing treatments for conditions such as arthritis and other inflammatory disorders. Additionally, its interaction with biological targets suggests possible applications in neurodegenerative diseases and cancer.

The< strong>CAS number 941923-15-5 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized naming system is crucial for ensuring consistency across different research groups and industries. It allows researchers to easily locate relevant information about the compound's properties, synthesis methods, and biological activities.

The future prospects for Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate are exciting. Ongoing research aims to optimize its pharmacological properties through structural modifications and computational modeling. These efforts may lead to the development of more potent and selective therapeutic agents based on this molecular scaffold. Furthermore, the compound's potential as a lead molecule for drug discovery underscores its importance in advancing pharmaceutical science.

In conclusion, Methyl 4-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamidobenzoate (CAS No. 941923-15-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for researchers exploring novel therapeutic strategies. As scientific understanding continues to evolve, this compound is likely to play an important role in the development of next-generation drugs.